Cas no 10344-62-4 ((2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid)

(2S)-1-Azabicyclo[2.2.2]octane-2-carboxylic acid is a chiral bicyclic amino acid derivative featuring a rigid azabicyclo[2.2.2]octane scaffold. Its constrained structure enhances stereochemical stability, making it valuable in asymmetric synthesis and medicinal chemistry applications. The compound serves as a versatile building block for peptidomimetics and bioactive molecules, particularly in the design of enzyme inhibitors and receptor ligands. Its bicyclic framework imparts conformational rigidity, improving binding affinity and selectivity in target interactions. The (2S)-configuration ensures enantiomeric purity, critical for chiral synthesis. This compound is also useful in studying structure-activity relationships due to its unique spatial orientation and functional group compatibility. Suitable for research in pharmaceutical development and chemical biology.

(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid structure

10344-62-4 structure

Product Name:(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid

CAS No:10344-62-4

MF:C₈H₁₃NO₂

MW:155.194322347641

MDL:MFCD22741585

CID:1137047

PubChem ID:11521223

Update Time:2025-06-06

(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid
- 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (S)-
- 1Aza-bicyclo[2.2.2]octan-2-carbonsaeure
- CTK0D8548
- KB-64880
- Chinuclidin-2-carbonsaeure
- 1-Azabicyclo[2.2.2]octane-2-carboxylic acid,(2S)-
- 1Aza-bicyclo&lt
- 2.2.2&gt
- octan-2-carbonsaeure, Chinuclidin-2-carbonsaeure
- 1Aza-bicyclo< 2.2.2> octan-2-carbonsaeure, Chinuclidin-2-carbonsaeure
- 10344-62-4
- (S)-quinuclidine-2-carboxylic acid
- CS-M0022
- 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2S)-
- (2S)-1-Azabicyclo[2.2.2]octane-2-carboxylicacid
- DTXSID20467959
- G82372
- (2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid
- MDL： MFCD22741585
- Inchi： 1S/C8H13NO2/c10-8(11)7-5-6-1-3-9(7)4-2-6/h6-7H,1-5H2,(H,10,11)/t7-/m0/s1
- InChI Key： LIUAALCHBQSCCX-ZETCQYMHSA-N
- SMILES： OC([C@@H]1CC2CCN1CC2)=O

Computed Properties

Exact Mass: 155.094628657g/mol
Monoisotopic Mass: 155.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.23
Melting Point: 280 ºC (dec.)
Boiling Point: 285 ºC
Flash Point: 126 ºC

(2s)-1-azabicyclo[2.2.2]octane-2-carboxylic Acid Pricemore >>

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